Cas no 329317-16-0 (Pyrimidine, 4-phenyl-6-(undecafluoropentyl)-)

Pyrimidine, 4-phenyl-6-(undecafluoropentyl)- structure
329317-16-0 structure
Product name:Pyrimidine, 4-phenyl-6-(undecafluoropentyl)-
CAS No:329317-16-0
MF:C15H7F11N2
MW:424.211921930313
CID:1454168

Pyrimidine, 4-phenyl-6-(undecafluoropentyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-phenyl-6-(undecafluoropentyl)-
    • Pyrimidine, 4-phenyl-6-(1,1,2,2,3,3,4,4,5,5,5-undecafluoropentyl)-
    • Inchi: 1S/C15H7F11N2/c16-11(17,12(18,19)13(20,21)14(22,23)15(24,25)26)10-6-9(27-7-28-10)8-4-2-1-3-5-8/h1-7H
    • InChI Key: IJDVFUIMBWANDP-UHFFFAOYSA-N
    • SMILES: C1=NC(C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)=CC(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 424.04341

Experimental Properties

  • Density: 1.491±0.06 g/cm3(Predicted)
  • Boiling Point: 322.8±42.0 °C(Predicted)
  • PSA: 25.78
  • pka: -0.72±0.17(Predicted)

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